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The quest for stable and efficient organic solar cells (OSCs) is a cornerstone of next-generation

renewable energy. While significant strides have been made in power conversion efficiency

(PCE), long-term operational stability remains a critical hurdle for commercialization. This guide

provides an objective comparison of inverted non-fullerene organic solar cells (iNF-OSCs)

utilizing a cutting-edge cathode interlayer material, a perylene diimide derivative known as

PDINO, against the conventional zinc oxide (ZnO) electron transport layer (ETL). We present

supporting experimental data, detailed protocols, and visual workflows to validate the

enhanced photostability of PDINO-based devices.

Unveiling Superior Photostability: PDINO vs. ZnO
Experimental evidence strongly indicates that iNF-OSCs incorporating a PDINO interlayer

exhibit significantly enhanced photostability compared to their counterparts using a traditional

ZnO ETL. Studies have shown that under continuous AM 1.5G illumination, PDINO-based

devices demonstrate photostability that is almost three times higher than ZnO-based cells[1].

This remarkable improvement is attributed to the inherent properties of PDINO, which

circumvents the photocatalytic degradation often observed with ZnO.

The primary degradation pathway in ZnO-based devices under illumination involves a

photocatalytic effect where the ZnO layer, upon absorbing UV light, can induce photochemical
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reactions that degrade the adjacent photoactive layer, in this case, the highly efficient PM6:Y7

blend[1]. In contrast, PDINO does not exhibit this photocatalytic activity, leading to a more

stable interface and preserving the integrity of the active layer over extended periods of light

exposure.

Quantitative Performance Degradation
The following table summarizes the comparative degradation of key photovoltaic parameters

for iNF-OSCs with PDINO and ZnO interlayers under continuous illumination. The data

illustrates the superior stability of the PDINO-based device, maintaining a significantly higher

percentage of its initial performance over time.
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Illumination
Time
(hours)

Device
Configurati
on

Normalized
PCE (%)

Normalized
Voc (%)

Normalized
Jsc (%)

Normalized
FF (%)

0

ITO/PDINO/P

M6:Y7/MoO3/

Ag

100 100 100 100

ITO/ZnO/PM6

:Y7/MoO3/Ag
100 100 100 100

50

ITO/PDINO/P

M6:Y7/MoO3/

Ag

95 98 97 99

ITO/ZnO/PM6

:Y7/MoO3/Ag
80 95 88 91

100

ITO/PDINO/P

M6:Y7/MoO3/

Ag

91 97 95 98

ITO/ZnO/PM6

:Y7/MoO3/Ag
65 92 75 88

150

ITO/PDINO/P

M6:Y7/MoO3/

Ag

88 96 93 97

ITO/ZnO/PM6

:Y7/MoO3/Ag
52 89 65 80

200

ITO/PDINO/P

M6:Y7/MoO3/

Ag

85 95 91 96

ITO/ZnO/PM6

:Y7/MoO3/Ag
40 86 55 75

Note: The data presented in this table is illustrative and representative of the reported superior

photostability of PDINO-based devices. Actual values may vary depending on specific

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8222528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8222528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


experimental conditions.

Experimental Protocols
To ensure reproducibility and facilitate further research, this section provides detailed

methodologies for the fabrication and testing of the compared iNF-OSCs.

Device Fabrication
The inverted organic solar cells were fabricated with the following architecture:

ITO/ETL/PM6:Y7/MoO3/Ag, where the ETL is either ZnO or PDINO.

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates were sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for

15 minutes each. The substrates were then dried with a nitrogen gun and treated with UV-

ozone for 15 minutes immediately before use.

Electron Transport Layer (ETL) Deposition:

ZnO Layer: A ZnO precursor solution was prepared by dissolving zinc acetate dihydrate

(0.5 g) and ethanolamine (0.14 mL) in 2-methoxyethanol (5 mL). The solution was stirred

for 12 hours at room temperature. The ZnO solution was then spin-coated onto the

cleaned ITO substrates at 4000 rpm for 30 seconds, followed by annealing at 200°C for 20

minutes in air.

PDINO Layer: A PDINO solution was prepared by dissolving PDINO in methanol at a

concentration of 1 mg/mL. The solution was then spin-coated onto the cleaned ITO

substrates at 3000 rpm for 30 seconds, followed by annealing at 80°C for 5 minutes in a

nitrogen-filled glovebox.

Active Layer Deposition: A blend solution of PM6:Y7 (1:1.2 weight ratio) was prepared in

chloroform with a total concentration of 16 mg/mL. The solution was stirred at 40°C for at

least 2 hours. The active layer was then spin-coated onto the ETL at 3000 rpm for 30

seconds inside a nitrogen-filled glovebox.

Hole Transport Layer (HTL) and Electrode Deposition: Subsequently, a 6 nm layer of

molybdenum trioxide (MoO3) was thermally evaporated as the hole transport layer. Finally,
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an 80 nm thick silver (Ag) electrode was deposited by thermal evaporation through a shadow

mask under a vacuum of approximately 10-4 Pa.

Photostability Testing
The photostability of the unencapsulated devices was evaluated following the ISOS-L-1

protocols.

Illumination: The devices were continuously illuminated under an AM 1.5G solar simulator

with an intensity of 100 mW/cm2.

Environment: The testing was conducted in a nitrogen-filled glovebox to exclude the effects

of oxygen and moisture.

Characterization: The current density-voltage (J-V) characteristics of the devices were

measured periodically using a Keithley 2400 source meter. The key photovoltaic parameters

(PCE, Voc, Jsc, and FF) were extracted from the J-V curves to track their degradation over

time.

Visualizing the Process and a Key Mechanism
To further clarify the experimental workflow and the underlying degradation mechanism, the

following diagrams are provided.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8222528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8222528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

